N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H20N2O3/c1-11-3-5-15-9-13(11)14(17)16(6-8-18-2)12-4-7-19-10-12/h3,5,9,12H,4,6-8,10H2,1-2H3
• InChI Key: BWJCKMDKXBIMJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)N(CCOC)C2CCOC2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxyethyl group, a methyl group, and an oxolan-3-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving suitable aldehydes and amines.

Substitution Reactions: The methoxyethyl and oxolan-3-yl groups are introduced through nucleophilic substitution reactions.

Amidation: The final step involves the formation of the carboxamide group through an amidation reaction with appropriate reagents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base or acid catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-2-carboxamide
• N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-4-carboxamide

Uniqueness

N-(2-methoxyethyl)-4-methyl-N-(oxolan-3-yl)pyridine-3-carboxamide is unique due to its specific substitution pattern on the pyridine ring, which can influence its chemical reactivity and biological activity. Comparatively, similar compounds with different substitution patterns may exhibit distinct properties and applications.